Cas no 1018648-23-1 (5-Isoxazolecarboxylic acid, 3-(4-fluoro-3-methylphenyl)-)

• Product Name: 5-Isoxazolecarboxylic acid, 3-(4-fluoro-3-methylphenyl)-
• CAS No: 1018648-23-1
• MF: C₁₁H₈FNO₃
• MW: 221.184526443481
• CID: 5249951
• Update Time: 2025-07-30

5-Isoxazolecarboxylic acid, 3-(4-fluoro-3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluoro-3-methylphenyl)isoxazole-5-carboxylic acid
• 3-(4-fluoro-3-methylphenyl)-1,2-oxazole-5-carboxylic acid
• 5-Isoxazolecarboxylic acid, 3-(4-fluoro-3-methylphenyl)-

• Inchi： 1S/C11H8FNO3/c1-6-4-7(2-3-8(6)12)9-5-10(11(14)15)16-13-9/h2-5H,1H3,(H,14,15)
• InChI Key： YJWHFODMMVVHTL-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C)C1C=C(C(=O)O)ON=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 2.4
• Topological Polar Surface Area: 63.3